Cas no 26584-27-0 (Benzoic acid,3-fluoro-2,4-dimethyl-, methyl ester)

Benzoic acid, 3-fluoro-2,4-dimethyl-, methyl ester is a fluorinated aromatic ester with the molecular formula C10H11FO2. This compound features a benzoic acid backbone substituted with a fluorine atom at the 3-position and methyl groups at the 2- and 4-positions, esterified with a methyl group. The presence of the fluorine atom enhances its electron-withdrawing properties, making it useful in organic synthesis, particularly as an intermediate in pharmaceuticals and agrochemicals. The methyl ester group improves solubility in organic solvents, facilitating reactions such as nucleophilic substitution or coupling. Its structural rigidity and fluorinated moiety contribute to stability and reactivity, making it valuable for designing bioactive molecules or fine chemicals. The compound is typically characterized by NMR and mass spectrometry for purity verification.
Benzoic acid,3-fluoro-2,4-dimethyl-, methyl ester structure
26584-27-0 structure
Product Name:Benzoic acid,3-fluoro-2,4-dimethyl-, methyl ester
CAS No:26584-27-0
MF:C10H11FO2
MW:182.191546678543
MDL:MFCD04972917
CID:249818
PubChem ID:40427145
Update Time:2025-07-02

Benzoic acid,3-fluoro-2,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-fluoro-2,4-dimethyl-, methyl ester
    • 2,4-DIMETHYL-3-FLUOROBENZOIC ACID METHYL ESTER
    • Methyl 2,4-diMethyl-3-fluorobenzoate
    • methyl 3-fluoro-2,4-dimethylbenzoate
    • 3-fluoro-2,4-dimethyl-benzoic acid methyl ester
    • Methyl-3-fluor-2,4-dimethylbenzoat
    • FT-0693542
    • E89794
    • 2,4-DIMETHYL-3-FLUOROBENZOICACIDMETHYLESTER
    • DTXSID90654253
    • MFCD04972917
    • CS-0193701
    • 3-Fluoro-2,4-dimethylbenzoic acid methyl ester
    • AKOS006344211
    • methyl 3-fluoro-2, 4-dimethylbenzoate
    • 26584-27-0
    • Benzoic acid, 3-fluoro-2,4-dimethyl-, methyl ester
    • MDL： MFCD04972917
    • Inchi： 1S/C10H11FO2/c1-6-4-5-8(10(12)13-3)7(2)9(6)11/h4-5H,1-3H3
    • InChI Key： ACOITQPWFKGOIV-UHFFFAOYSA-N
    • SMILES： FC1=C(C)C=CC(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 182.07400
  • Monoisotopic Mass: 182.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.22910

Benzoic acid,3-fluoro-2,4-dimethyl-, methyl ester Security Information

Benzoic acid,3-fluoro-2,4-dimethyl-, methyl ester Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzoic acid,3-fluoro-2,4-dimethyl-, methyl ester Pricemore >>

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abcr
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Aaron
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Benzoic acid, 3-fluoro-2,4-dimethyl-, methyl ester
 26584-27-0 95%
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Aaron
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abcr
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